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Compound of Interest

Compound Name: 2-(2-Furanyl)-5-methylpyrazine-d3

Cat. No.: B12363390

For immediate reference, treat 2-(2-Furanyl)-5-methylpyrazine-d3 as a hazardous chemical.
The primary recommended disposal method is incineration by a licensed hazardous waste
disposal facility. This guide provides essential safety and logistical information for the proper
disposal of 2-(2-Furanyl)-5-methylpyrazine-d3, targeting researchers, scientists, and
professionals in drug development.

Since a specific Safety Data Sheet (SDS) for the deuterated compound 2-(2-Furanyl)-5-
methylpyrazine-d3 is not readily available, this guidance is based on the known hazards of
the parent compound, 2-(2-Furanyl)-5-methylpyrazine, and structurally similar pyrazine and
furan derivatives. A conservative approach is mandatory. The presence of deuterium is not
expected to alter the fundamental chemical hazards of the molecule.

Hazard Identification and Safety Data

Based on data for analogous compounds, 2-(2-Furanyl)-5-methylpyrazine-d3 should be
handled as a substance with the potential for flammability and toxicity.
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Hazard Category

Classification

Precautionary Statements

Flammability

Flammable Liquid (Category
3/4)

Keep away from heat, sparks,
open flames, and hot surfaces.
No smoking.[1][2]

Acute Toxicity

Harmful if swallowed (Acute

Toxicity, Oral, Category 4)

Do not eat, drink, or smoke
when using this product. Wash
hands thoroughly after
handling.[1]

Eye Irritation

May cause serious eye
irritation

Wear eye protection.[2]

Skin Irritation

May cause skin irritation

Wear protective gloves.

Personal Protective Equipment (PPE)

All handling and preparation for disposal must be conducted in a certified chemical fume hood.

The following PPE is mandatory:

PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect for

tears before use.

Eye Protection

Safety goggles or face shield

Must be worn at all times to

protect against splashes.

Body Protection

Laboratory coat

A standard flame-retardant lab
coat should be worn to protect

skin and clothing.

Respiratory

N95 Dust Mask or Respirator

Use if there is a risk of
generating aerosols or if

handling outside a fume hood.

Step-by-Step Disposal Protocol
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This protocol outlines the necessary steps for the safe segregation, containment, and disposal
of 2-(2-Furanyl)-5-methylpyrazine-d3 and contaminated materials.

Experimental Protocol: Waste Segregation and
Collection

o Designate a Waste Stream: Isolate all waste containing 2-(2-Furanyl)-5-methylpyrazine-d3,
including the pure compound, solutions, and contaminated labware (e.g., pipette tips, gloves,
weighing paper), from all other laboratory waste streams. Do not mix this waste with other
chemical wastes unless explicitly permitted by your institution's Environmental Health and
Safety (EHS) office.[3]

o Select a Compatible Container: Use a dedicated, leak-proof hazardous waste container
made of a compatible material such as glass or high-density polyethylene (HDPE).[3] The
container must have a secure screw cap to prevent spills and vapor release.

o Transfer Waste: Carefully transfer the chemical waste into the designated container. If
handling a solid, avoid creating dust. If it is a liquid, pour slowly to prevent splashing. All
transfers must occur within a chemical fume hood.

Labeling and Storage

» Label the Container: The waste container must be clearly and accurately labeled. The label
should include:

The words "Hazardous Waste".

[¢]

o

The full chemical name: "2-(2-Furanyl)-5-methylpyrazine-d3".

o

The primary hazards: "Flammable," "Toxic".

[¢]

The date of accumulation (when the first waste was added).

o Store Securely: Keep the hazardous waste container securely sealed at all times, except
when adding waste. Store the container in a designated, well-ventilated, and secure satellite
accumulation area within the laboratory.[3] Employ secondary containment (e.g., a larger,
chemically resistant bin) to contain any potential leaks.
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Final Disposal Procedure

o Contact EHS: Do not attempt to dispose of this chemical through standard laboratory drains
or in regular trash.[3] Contact your institution's Environmental Health and Safety (EHS) office
to arrange for the collection of the hazardous waste.

» Professional Disposal: The ultimate disposal must be carried out by a licensed hazardous
waste disposal company.[3] High-temperature incineration is the preferred method for the
complete destruction of such organic compounds.[4]

Disposal Workflow and Logic

The following diagrams illustrate the procedural workflow for the safe disposal of 2-(2-
Furanyl)-5-methylpyrazine-d3.
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Preparation & Handling

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

;

Work Inside a Certified
Chemical Fume Hood

Waste Collection & Containment

Segregate Waste:
Pure compound, solutions,
contaminated labware

'

Use a Designated, Compatible,
Leak-Proof Waste Container

'

Label Container Clearly:
'Hazardous Waste',
Full Chemical Name, Hazards, Date

Interim Storage

Keep Container Tightly Sealed

l

Store in a Secure Satellite
Accumulation Area with
Secondary Containment

Final Disposal

Arrange Pickup Through
Institutional EHS Office

Disposal via Licensed
Hazardous Waste Vendor
(Incineration Recommended)

DO NOT Pour Down Drain
or Place in Regular Trash

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-(2-Furanyl)-5-methylpyrazine-d3.
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Waste Generated
(2-(2-Furanyl)-5-methylpyrazine-d3)

Is it pure compound or a solution?

Is it contaminated labware
(gloves, tips, etc.)?

Collect in a sealed, labeled

Yes Lo .
hazardous liquid waste container.

Collect in a sealed, labeled
hazardous solid waste container.

N\

Store in designated satellite
accumulation area.

Contact EHS for pickup.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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